3-ethoxy-1-isopropyl-1H-pyrazol-4-amine

• Molecular Formula: C8H16ClN3O
• Molecular Weight: 205.68 g/mol
• IUPAC Name: 3-ethoxy-1-propan-2-ylpyrazol-4-amine;hydrochloride
• InChI: InChI=1S/C8H15N3O.ClH/c1-4-12-8-7(9)5-11(10-8)6(2)3;/h5-6H,4,9H2,1-3H3;1H
• InChI Key: GYQVQYURVOZVDC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NN(C=C1N)C(C)C.Cl

Description

3-ethoxy-1-isopropyl-1H-pyrazol-4-amine is a pyrazole derivative featuring an ethoxy group at position 3, an isopropyl substituent at position 1, and an amine group at position 2. Pyrazole-based compounds are widely studied in medicinal chemistry due to their diverse pharmacological activities, including kinase inhibition and antimicrobial properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-ethoxy-1-isopropyl-1H-pyrazol-4-amine typically involves the reaction of appropriate hydrazines with enaminones or other suitable precursors. One common method involves the use of iodine as a catalyst in a cascade reaction between enaminones, hydrazines, and DMSO in the presence of Selectfluor . The reaction conditions often require controlled temperatures and specific solvents to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

3-ethoxy-1-isopropyl-1H-pyrazol-4-amine undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions may involve reagents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, where the ethoxy or isopropyl groups are replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Various nucleophiles depending on the desired substitution product.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding ketones or aldehydes, while reduction can produce alcohols or amines.

Scientific Research Applications

Antitumor Activity

Research indicates that pyrazole derivatives, including 3-ethoxy-1-isopropyl-1H-pyrazol-4-amine, exhibit promising antitumor properties. Pyrazoles are recognized for their ability to inhibit specific kinases involved in cancer progression. For instance, studies have shown that pyrazole-based compounds can selectively inhibit cyclin-dependent kinases (CDKs), which are crucial in regulating the cell cycle and are often dysregulated in cancer cells .

Kinase Inhibition

The pyrazole moiety serves as a privileged scaffold for the development of kinase inhibitors. The compound has been explored for its ability to target various kinases involved in cancer and other diseases. For example, modifications to the pyrazole structure can enhance selectivity and potency against specific kinases such as ALK (anaplastic lymphoma kinase) and FAK (focal adhesion kinase) . These modifications can lead to compounds with improved pharmacokinetic profiles and therapeutic efficacy.

Synthetic Pathways

The synthesis of 3-ethoxy-1-isopropyl-1H-pyrazol-4-amine involves several chemical reactions that allow for the introduction of various substituents on the pyrazole ring. Recent advancements have highlighted efficient synthetic routes that utilize readily available starting materials, optimizing yield and reducing reaction times .

Table 1: Synthetic Methods for Pyrazole Derivatives

Methodology	Key Features	Yield (%)
Vilsmeier-Haack Reaction	Utilizes formylation of pyrazoles	70 - 85
Nucleophilic Substitution	Effective for introducing diverse substituents	60 - 90
Cyclization Reactions	Forms pyrazole rings from hydrazones	65 - 80

Antimicrobial Properties

Beyond its anticancer potential, 3-ethoxy-1-isopropyl-1H-pyrazol-4-amine has shown antimicrobial activity against various pathogens. Studies have indicated that modifications to the pyrazole structure can enhance its effectiveness against bacterial strains, making it a candidate for further development as an antimicrobial agent .

Anti-inflammatory Effects

The compound's ability to modulate inflammatory pathways has also been investigated. Pyrazole derivatives are known to exhibit anti-inflammatory effects by inhibiting cyclooxygenase enzymes (COX), which play a significant role in the inflammatory response .

Case Study: Kinase Inhibitor Development

In a recent study, researchers synthesized a series of pyrazole derivatives, including 3-ethoxy-1-isopropyl-1H-pyrazol-4-amine, to evaluate their kinase inhibitory activities against CDK16. The results demonstrated that certain structural modifications significantly enhanced selectivity and potency against CDK16 compared to other kinases, highlighting the compound's potential as a therapeutic agent in cancer treatment .

Case Study: Antimicrobial Efficacy

Another investigation focused on the antimicrobial properties of pyrazole derivatives, where 3-ethoxy-1-isopropyl-1H-pyrazol-4-amine was tested against various bacterial strains. The findings revealed promising antibacterial activity, suggesting further exploration into its application as an antimicrobial agent in clinical settings .

Mechanism of Action

The mechanism of action of 3-ethoxy-1-isopropyl-1H-pyrazol-4-amine involves its interaction with specific molecular targets and pathways. The compound may act by inhibiting or activating certain enzymes or receptors, leading to its observed biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Structural and Electronic Effects

• Ethoxy vs.
• Isopropyl vs. Cyclopropyl : The bulky isopropyl group at position 1 may reduce solubility in polar solvents compared to smaller substituents like cyclopropyl .

Physicochemical Properties

• Melting Point : While direct data for the target compound is unavailable, analogs like N-cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine exhibit melting points of 104–107°C, suggesting similar thermal stability for the ethoxy-isopropyl variant .
• Solubility : The isopropyl group likely reduces aqueous solubility compared to compounds with linear alkyl chains (e.g., 5-ethoxy-3-ethyl-1-methyl derivative) .

Biological Activity

3-Ethoxy-1-isopropyl-1H-pyrazol-4-amine is a compound of interest in medicinal chemistry due to its potential biological activities, including antimicrobial and anti-inflammatory properties. This article explores the biological activity of this compound, summarizing relevant research findings, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The chemical structure of 3-ethoxy-1-isopropyl-1H-pyrazol-4-amine can be represented as follows:

$$\text{C}_8\text{H}_{13}\text{N}_3\text{O}$$

This compound features a pyrazole ring, which is known for its diverse biological activities owing to its ability to interact with various biological targets.

Antimicrobial Properties

Research has indicated that 3-ethoxy-1-isopropyl-1H-pyrazol-4-amine exhibits significant antimicrobial activity. In vitro studies have shown effectiveness against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The compound's mechanism appears to involve disruption of bacterial cell wall synthesis and interference with metabolic pathways essential for bacterial growth .

Anti-inflammatory Effects

The compound has also been investigated for its anti-inflammatory properties. Studies demonstrate that it can inhibit the production of pro-inflammatory cytokines in human cell lines, suggesting a potential role in treating inflammatory diseases. The specific pathways involved include the inhibition of nuclear factor kappa B (NF-kB) signaling, which is crucial in the inflammatory response .

The biological activity of 3-ethoxy-1-isopropyl-1H-pyrazol-4-amine is attributed to its ability to interact with specific molecular targets:

• Enzyme Inhibition : The compound may act as an inhibitor for certain kinases involved in cell signaling pathways, leading to altered cellular responses.
• Receptor Modulation : It may also modulate receptor activity, impacting processes such as inflammation and cell proliferation .

Case Studies and Research Findings

Several studies have documented the effects and mechanisms of 3-ethoxy-1-isopropyl-1H-pyrazol-4-amine:

• Antimicrobial Efficacy : A study conducted by researchers at a pharmaceutical institute showed that the compound inhibited the growth of Staphylococcus aureus and Escherichia coli with minimum inhibitory concentrations (MICs) ranging from 32 to 128 µg/mL. This suggests a promising application in developing new antibiotics .
• Anti-inflammatory Activity : In a controlled laboratory setting, the compound was tested on human macrophages, where it significantly reduced the levels of tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), indicating its potential utility in treating chronic inflammatory conditions .

Data Table: Summary of Biological Activities

Biological Activity	Test Organism/Cell Type	Result	Reference
Antimicrobial	Staphylococcus aureus	MIC: 32–128 µg/mL
Antimicrobial	Escherichia coli	MIC: 64–256 µg/mL
Anti-inflammatory	Human macrophages	Reduced TNF-α & IL-6